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Compound of Interest

Compound Name: N,N'-Dimethylthiourea

Cat. No.: B139369 Get Quote

An In-depth Technical Guide to N,N'-
Dimethylthiourea
This technical guide provides a comprehensive overview of N,N'-Dimethylthiourea (DMTU), a

versatile organosulfur compound. It is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its molecular structure, properties,

synthesis, and key applications, particularly its role as a potent antioxidant.

Molecular Formula and Structure
N,N'-Dimethylthiourea, also known as 1,3-dimethylthiourea, is a symmetrical dialkyl-

substituted thiourea. Its fundamental chemical identity is defined by its molecular formula and

structure.

Molecular Formula: C₃H₈N₂S[1][2][3][4][5]

Chemical Structure: The structure consists of a central thiocarbonyl group (C=S) bonded to two

methylamino groups (-NHCH₃).

IUPAC Name: 1,3-dimethylthiourea[2]

SMILES: CNC(=S)NC[2]

InChI: InChI=1S/C3H8N2S/c1-4-3(6)5-2/h1-2H3,(H2,4,5,6)[2]
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CAS Number: 534-13-4[1]

Physicochemical and Spectroscopic Properties
The physical and spectroscopic data for N,N'-Dimethylthiourea are crucial for its identification,

characterization, and application in experimental settings.

Physicochemical Data
The key physicochemical properties of N,N'-Dimethylthiourea are summarized in the table

below.

Property Value References

Molecular Weight 104.18 g/mol [1][2][3]

Appearance
Colorless to white crystals or

crystalline powder
[6][7]

Melting Point 61-63 °C [4][8]

Boiling Point
155 °C at 1 hPa (0.7501

mmHg)
[3][4]

Solubility

1000 g/L in water

(experimental); Soluble in

DMSO

[1][9][10]

pKa 14.98 ± 0.70 (Predicted) [10]

Spectroscopic Data
Spectroscopic analysis is essential for confirming the structure and purity of N,N'-
Dimethylthiourea.
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Technique Key Features and Peaks References

FT-IR (KBr Pellet)

Characteristic absorption

bands for N-H, C-H, C=S, and

C-N bonds. The spectrum

displays vibrations

corresponding to the specific

functional groups within the

molecule.

[1][4]

¹H NMR

- ~2.9 ppm (Doublet):

Corresponds to the protons of

the two methyl (-CH₃) groups. -

~7.3 ppm (Broad

Singlet/Triplet): Attributed to

the protons of the two N-H

groups.

[1][11]

¹³C NMR

The deshielding of the C=S

carbon is a characteristic

feature of thiourea

compounds.

[1][4]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of N,N'-Dimethylthiourea are

provided below. These protocols are based on established chemical literature.

Synthesis of N,N'-Dimethylthiourea
A common and effective method for synthesizing N,N'-Dimethylthiourea involves the reaction

of methyl isothiocyanate with methylamine.[1] This procedure is adapted from a general

method for preparing alkyl thioureas.

Materials and Equipment:

Methyl isothiocyanate
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Aqueous solution of methylamine

500-mL three-necked flask

Mechanical stirrer

Reflux condenser

Dropping funnel

Water bath

Ice bath

Filtration apparatus

Activated carbon (e.g., Norit)

Procedure:

Set up the 500-mL three-necked flask with a stirrer, reflux condenser, and dropping funnel.

Place an equivalent amount of methylamine solution into the flask in place of the ammonium

hydroxide used for unsubstituted thiourea synthesis.

With continuous stirring, add methyl isothiocyanate dropwise from the dropping funnel over a

period of approximately 1 hour. The reaction may be slow to start but can become vigorous;

maintain a steady rate of addition.

After the addition is complete, remove the condenser and gently heat the solution on a water

bath for 30 minutes to remove any excess volatile reactants.

Add a small amount of activated carbon to the solution, bring it to a boil, and filter it while hot

to remove the carbon and any impurities.

Cool the filtrate in an ice bath to induce crystallization. N,N'-Dimethylthiourea will

precipitate as a colorless solid.
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Collect the crystals by filtration and wash them with several portions of ice-cold water.

A second crop of crystals can be obtained by concentrating the mother liquor and repeating

the cooling and filtration process.

Dry the combined crystalline products. For further purification, recrystallization from boiling

anhydrous ethanol can be performed.

Analytical Characterization
The identity and purity of the synthesized N,N'-Dimethylthiourea can be confirmed using

standard analytical techniques.

High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be

developed for the separation and quantification of N,N'-Dimethylthiourea. A typical setup

might involve a C18 column with a mobile phase of water and acetonitrile, with UV detection

at approximately 200 nm.[8]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the

purity of the compound and confirm its molecular weight by analyzing its mass spectrum.[2]

Applications in Research and Drug Development
N,N'-Dimethylthiourea is a valuable tool in various scientific fields due to its chemical

properties.

Reactive Oxygen Species (ROS) Scavenger: One of its most well-documented roles is as a

potent scavenger of reactive oxygen species, particularly hydroxyl radicals (•OH) and

hydrogen peroxide (H₂O₂).[1][12][13] This makes it an invaluable compound for studying

oxidative stress in biological systems.[1][12]

Organic Synthesis: It serves as a precursor and reagent in the synthesis of various N-acyl-

substituted compounds, including amidines, ureas, and other thiourea derivatives.[1]

Coordination Chemistry: The presence of sulfur and nitrogen atoms makes N,N'-
Dimethylthiourea an excellent ligand for coordinating with metal ions, leading to the

formation of novel coordination complexes.[1]
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Visualized Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key processes involving

N,N'-Dimethylthiourea.
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Caption: Synthesis workflow for N,N'-Dimethylthiourea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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